Cas no 680610-73-5 (3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide)

• Product Name: 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide
• CAS No: 680610-73-5
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• MDL: MFCD21609714
• CID: 1039162
• PubChem ID: 57825253
• Update Time: 2025-06-15

3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide
• N-methoxy-N-methyl-3-bromo-2-fluorobenzamide
• 3-Bromo-2-fluoro-N-methoxy-N-methyl-benzamide
• 680610-73-5
• CS-0191957
• MFCD21609714
• AS-41770
• AKOS016001003
• FJDVFLJWBACPBX-UHFFFAOYSA-N
• DTXSID10728026
• SCHEMBL2285021
• DB-298776

• MDL： MFCD21609714
• Inchi： 1S/C9H9BrFNO2/c1-12(14-2)9(13)6-4-3-5-7(10)8(6)11/h3-5H,1-2H3
• InChI Key： FJDVFLJWBACPBX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(N(C)OC)=O

Computed Properties

• Exact Mass: 260.98000
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 2.22160

Additional information on 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide

Introduction to 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide (CAS No. 680610-73-5)

3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide (CAS No. 680610-73-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromo and fluoro substituents on the benzene ring along with methoxy and N-methylamido functional groups, exhibits a unique structural framework that makes it a promising candidate for further chemical and biological exploration. The presence of halogen atoms, particularly bromine and fluorine, imparts distinct electronic properties to the molecule, which can influence its reactivity and interaction with biological targets.

The synthesis of 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide involves a series of well-established organic reactions, including halogenation, nucleophilic substitution, and amide formation. The precise arrangement of these functional groups on the benzene core suggests potential applications in the development of novel therapeutic agents. Specifically, the N-methoxy-N-methylamido moiety is often associated with enhanced metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their versatile biological activities. 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide is no exception and has been investigated for its potential role in various pharmacological contexts. The bromo substituent, in particular, is known to enhance binding affinity to certain biological receptors, making it a valuable scaffold for drug development. Additionally, the fluoro group can modulate lipophilicity and metabolic pathways, further tailoring the compound's pharmacokinetic profile.

One of the most compelling aspects of 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide is its utility as a building block for more complex molecules. Medicinal chemists often employ such intermediates to construct libraries of compounds for high-throughput screening (HTS). The structural features of this compound allow for modifications at multiple positions, enabling the exploration of diverse chemical space. This flexibility is crucial in identifying lead compounds that can be optimized for specific therapeutic applications.

Recent studies have highlighted the importance of fluorinated amides in medicinal chemistry. The amide group in 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide contributes to its stability and solubility characteristics, which are essential for formulation development. Moreover, fluorine atoms are frequently incorporated into drugs due to their ability to improve binding interactions with target proteins. For instance, fluorine can enhance hydrogen bonding or disrupt hydrophobic interactions, thereby increasing the efficacy of a drug candidate.

The bromo group on the benzene ring adds another layer of functionality that can be exploited in drug design. Bromine is known to participate in various chemical reactions, including cross-coupling reactions that are widely used in synthesizing complex organic molecules. This reactivity makes 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide a versatile intermediate that can be further functionalized to create novel derivatives with tailored properties.

In academic research circles, 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide has been employed in several studies aimed at understanding structure-activity relationships (SAR) in drug discovery. By systematically modifying different parts of the molecule and assessing their impact on biological activity, researchers can gain insights into how specific structural features contribute to therapeutic efficacy. Such investigations not only advance our understanding of molecular recognition but also guide the design of next-generation drugs.

The pharmaceutical industry has also shown interest in 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide due to its potential as an active pharmaceutical ingredient (API) or key intermediate in drug synthesis. Companies specializing in custom synthesis and contract research organizations (CROs) often produce this compound for clients engaged in early-stage drug development. The demand for high-purity 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide underscores its importance as a chemical entity with tangible applications.

From a chemical biology perspective, 3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide serves as a valuable tool for studying enzyme mechanisms and receptor interactions. Its unique structural motifs allow researchers to probe how modifications at specific sites affect biological function. For example, kinetic studies using this compound can provide insights into how enzymes catalyze reactions involving halogenated aromatic substrates.

The environmental impact of halogenated compounds is another area of concern that influences their use in pharmaceuticals. While these compounds offer numerous benefits in drug design, their persistence and potential toxicity must be carefully managed. Researchers are continually exploring greener synthetic routes and methods to minimize environmental footprints without compromising efficacy.

In conclusion,3-Bromo-2-fluoro-N-methoxy-N-methylbenzamide (CAS No. 680610-73-5) represents a fascinating compound with broad applications across multiple disciplines within chemistry and biology. Its structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.